Cas no 185682-81-9 (5-tert-butylpyridine-2-carbaldehyde)

• Product Name: 5-tert-butylpyridine-2-carbaldehyde
• CAS No: 185682-81-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1108182
• PubChem ID: 15778840
• Update Time: 2025-07-23

5-tert-butylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-dimethylethyl)-2-Pyridinecarboxaldehyde
• 5-tert-butylpyridine-2-carbaldehyde
• SCHEMBL4365413
• Z1255438018
• CS-0448960
• 5-(tert-Butyl)picolinaldehyde
• 185682-81-9
• SB53734
• EN300-6474515
• DTXSID80578217

• Inchi： 1S/C10H13NO/c1-10(2,3)8-4-5-9(7-12)11-6-8/h4-7H,1-3H3
• InChI Key： PGCAICQUZZLERV-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-tert-butylpyridine-2-carbaldehyde

Recent Advances in the Application of 5-tert-butylpyridine-2-carbaldehyde (CAS: 185682-81-9) in Chemical Biology and Pharmaceutical Research

5-tert-butylpyridine-2-carbaldehyde (CAS: 185682-81-9) has emerged as a versatile intermediate in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This compound's unique structural features, including the tert-butyl group and the aldehyde functionality, make it a valuable building block for the construction of complex molecular architectures with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-tert-butylpyridine-2-carbaldehyde in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized this compound as a key intermediate to introduce steric bulk near the kinase binding site, resulting in improved selectivity profiles. The resulting inhibitors showed promising activity in preclinical models of myeloproliferative neoplasms, with IC50 values in the low nanomolar range.

In antimicrobial research, a team from the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) on novel quorum sensing inhibitors derived from 5-tert-butylpyridine-2-carbaldehyde. The aldehyde group served as a reactive handle for Schiff base formation with various amine-containing natural products, creating a library of compounds that effectively disrupted bacterial communication pathways in Pseudomonas aeruginosa without exhibiting direct bactericidal activity.

The compound's application in photopharmacology has also gained attention. A Nature Communications paper (2023) described light-responsive drug candidates where 5-tert-butylpyridine-2-carbaldehyde was incorporated into azobenzene-containing scaffolds. The tert-butyl group was found to significantly improve the stability of the photoisomerizable system, enabling precise spatial and temporal control of drug activity in neuronal cells.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the production efficiency of 5-tert-butylpyridine-2-carbaldehyde. A 2024 Organic Process Research & Development publication detailed a safer and more scalable process for its synthesis, achieving >90% yield with minimal purification steps. This development is particularly significant given the growing industrial demand for this intermediate.

Looking forward, the unique properties of 5-tert-butylpyridine-2-carbaldehyde continue to inspire innovative applications. Current research directions include its incorporation into covalent inhibitor platforms, where the aldehyde group can form reversible covalent bonds with target proteins, and its use in PROTAC (proteolysis targeting chimera) development for targeted protein degradation. The compound's versatility ensures its ongoing relevance in cutting-edge pharmaceutical research.